3-benzenesulfonamido-4-methoxy-N-(2-methoxyethyl)benzene-1-sulfonamide
Overview
Description
3-benzenesulfonamido-4-methoxy-N-(2-methoxyethyl)benzene-1-sulfonamide (MES-BSA) is an organosulfur compound that has been studied extensively in recent years. MES-BSA has been used in a variety of scientific research applications, including drug design, enzyme inhibition, and protein-protein interactions.
Scientific Research Applications
3-benzenesulfonamido-4-methoxy-N-(2-methoxyethyl)benzene-1-sulfonamide has been used in a variety of scientific research applications. It has been used as a model compound to study the interaction of small molecules with proteins. It has also been used as a tool to study the inhibition of enzymes, such as cytochrome P450, as well as protein-protein interactions. Additionally, 3-benzenesulfonamido-4-methoxy-N-(2-methoxyethyl)benzene-1-sulfonamide has been used as a template for the design of small molecule inhibitors of protein-protein interactions.
Mechanism of Action
3-benzenesulfonamido-4-methoxy-N-(2-methoxyethyl)benzene-1-sulfonamide binds to proteins through a variety of mechanisms. It can interact with the hydrophobic pockets of proteins, as well as the active sites of enzymes. Additionally, 3-benzenesulfonamido-4-methoxy-N-(2-methoxyethyl)benzene-1-sulfonamide can form hydrogen bonds with the amino acid side chains of proteins. These interactions allow 3-benzenesulfonamido-4-methoxy-N-(2-methoxyethyl)benzene-1-sulfonamide to bind to proteins and inhibit their activity.
Biochemical and Physiological Effects
3-benzenesulfonamido-4-methoxy-N-(2-methoxyethyl)benzene-1-sulfonamide has been shown to inhibit the activity of enzymes, such as cytochrome P450. Additionally, it has been shown to bind to and inhibit the activity of proteins involved in various biochemical and physiological processes. For example, 3-benzenesulfonamido-4-methoxy-N-(2-methoxyethyl)benzene-1-sulfonamide has been shown to bind to and inhibit the activity of the protein glycogen synthase, which is involved in the regulation of glucose metabolism.
Advantages and Limitations for Lab Experiments
3-benzenesulfonamido-4-methoxy-N-(2-methoxyethyl)benzene-1-sulfonamide has several advantages for laboratory experiments. It is a small molecule, which makes it easy to synthesize and use in experiments. Additionally, it has been extensively studied, so there is a wealth of information available on its structure and interactions with proteins. However, 3-benzenesulfonamido-4-methoxy-N-(2-methoxyethyl)benzene-1-sulfonamide also has some limitations. It is not very soluble in water, which can make it difficult to use in experiments. Additionally, its binding affinity for proteins is relatively weak, which can limit its usefulness in certain experiments.
Future Directions
There are a variety of potential future directions for research involving 3-benzenesulfonamido-4-methoxy-N-(2-methoxyethyl)benzene-1-sulfonamide. One potential direction is to study the effects of 3-benzenesulfonamido-4-methoxy-N-(2-methoxyethyl)benzene-1-sulfonamide on other enzymes and proteins. Additionally, researchers could investigate the potential of 3-benzenesulfonamido-4-methoxy-N-(2-methoxyethyl)benzene-1-sulfonamide to bind to and inhibit other protein-protein interactions. Additionally, researchers could explore the potential of 3-benzenesulfonamido-4-methoxy-N-(2-methoxyethyl)benzene-1-sulfonamide to be used as a template for the design of small molecule inhibitors of other protein-protein interactions. Finally, researchers could investigate the potential of 3-benzenesulfonamido-4-methoxy-N-(2-methoxyethyl)benzene-1-sulfonamide to be used as a tool to study the effects of small molecules on other biochemical and physiological processes.
Synthesis Methods
3-benzenesulfonamido-4-methoxy-N-(2-methoxyethyl)benzene-1-sulfonamide is synthesized by a two-step method. The first step involves the reaction of N-methylbenzenesulfonamide with 4-methoxybenzene-1-sulfonyl chloride in the presence of triethylamine. The second step involves the reaction of the intermediate with 2-methoxyethylbenzene-1-sulfonamide in the presence of triethylamine. The final product is obtained in good yield.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-benzenesulfonamido-4-methoxy-N-(2-methoxyethyl)benzene-1-sulfonamide' involves the reaction of 3-nitrobenzenesulfonamide with 4-methoxy-N-(2-methoxyethyl)benzenesulfonamide in the presence of a reducing agent to obtain the desired product.", "Starting Materials": [ "3-nitrobenzenesulfonamide", "4-methoxy-N-(2-methoxyethyl)benzenesulfonamide", "Reducing agent" ], "Reaction": [ "Step 1: Reduction of 3-nitrobenzenesulfonamide using a reducing agent to obtain 3-aminobenzenesulfonamide", "Step 2: Protection of the amine group in 3-aminobenzenesulfonamide using a suitable protecting group", "Step 3: Reaction of the protected 3-aminobenzenesulfonamide with 4-methoxy-N-(2-methoxyethyl)benzenesulfonamide in the presence of a suitable coupling agent to obtain the desired product", "Step 4: Deprotection of the amine group in the product to obtain the final compound" ] } | |
CAS RN |
2694728-08-8 |
Molecular Formula |
C16H20N2O6S2 |
Molecular Weight |
400.5 |
Purity |
95 |
Origin of Product |
United States |
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